Cas no 162504-75-8 (1-1,1-Dimethylethoxy)\u200bcarbonyl\u200b-\u200b4-piperidinepropanoic Acid Methyl Ester)

• Product Name: 1-1,1-Dimethylethoxy)\u200bcarbonyl\u200b-\u200b4-piperidinepropanoic Acid Methyl Ester
• CAS No: 162504-75-8
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• MDL: MFCD02179013
• CID: 65650
• PubChem ID: 1502093
• Update Time: 2025-05-20

1-1,1-Dimethylethoxy)\u200bcarbonyl\u200b-\u200b4-piperidinepropanoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl N-Boc-4-piperidinepropionate
• N-Boc-4-piperidinylpropionic acid methyl ester
• tert-Butyl 4-(3-methoxy-3-oxopropyl)-piperidine-1-carboxylate
• 1-Boc-4-Piperidinylpropionic Acid Methyl Ester
• 1-Boc-4-piperidinepropanoic acid methyl ester
• tert-butyl 4-(3-Methoxy-3-oxopropyl)piperidine-1-carboxylate
• RWDYQFGCHAJYOJ-UHFFFAOYSA-N
• RL02085
• RL02086
• AM807769
• ST24031197
• M17241
• 504M758
• 1-t-butoxycarbonyl-4-(methoxycarbonylethyl)piperidine
• 3-(N-Boc-piperidine-4-yl)-propionic acid methyl ester
• tert-butyl 4-(3-
• SCHEMBL594491
• A882838
• DTXSID90936703
• J-524613
• 1-[1,1-Dimethylethoxy)carbonyl]-4-piperidinepropanoic Acid Methyl Ester
• MFCD02179013
• FT-0717431
• CS-0154733
• tert-Butyl 4-(3-methoxy-3-oxopropyl)-1-piperidine Carboxylate
• tert-butyl 4-(3-methoxy-3-oxopropyl)piperidine-1-carboxylate-
• 4-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
• SY103135
• 3-methyl-1,1 inverted exclamation mark biphenyl
• 162504-75-8
• DS-1159
• Methyl 3-(1-Boc-4-piperidyl)propanoate
• AKOS015837018
• SB43218
• 4-(2-methoxycarbonylethyl)piperidine-1-carboxylic acid tert-butyl ester
• DB-012015
• 1-1,1-Dimethylethoxy)\u200bcarbonyl\u200b-\u200b4-piperidinepropanoic Acid Methyl Ester

• MDL： MFCD02179013
• Inchi： 1S/C14H25NO4/c1-14(2,3)19-13(17)15-9-7-11(8-10-15)5-6-12(16)18-4/h11H,5-10H2,1-4H3
• InChI Key： RWDYQFGCHAJYOJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CCC(=O)OC)CC1)=O

Computed Properties

• Exact Mass: 271.17800
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 2

Experimental Properties

• PSA: 55.84000
• LogP: 2.52460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-1,1-Dimethylethoxy)\u200bcarbonyl\u200b-\u200b4-piperidinepropanoic Acid Methyl Ester

Comprehensive Overview of 1-[(1,1-Dimethylethoxy)carbonyl]-4-piperidinepropanoic Acid Methyl Ester (CAS No. 162504-75-8)

The compound 1-[(1,1-Dimethylethoxy)carbonyl]-4-piperidinepropanoic Acid Methyl Ester, identified by its CAS No. 162504-75-8, is a specialized chemical intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structure, featuring a piperidine ring and a tert-butoxycarbonyl (Boc) protecting group, makes it a versatile building block for drug discovery and peptide modification. This article delves into its properties, applications, and relevance in modern scientific advancements.

In recent years, the demand for Boc-protected intermediates like 162504-75-8 has surged due to their critical role in developing small-molecule therapeutics and peptide-based drugs. Researchers frequently search for terms such as "Boc-piperidine derivatives" or "methyl ester applications in drug synthesis," reflecting the compound's importance in medicinal chemistry. Its stability under acidic conditions and ease of deprotection align with the growing interest in green chemistry and sustainable synthesis methods.

The molecular structure of 1-[(1,1-Dimethylethoxy)carbonyl]-4-piperidinepropanoic Acid Methyl Ester includes a carboxylic acid methyl ester moiety, which enhances its solubility and reactivity in coupling reactions. This feature is particularly valuable in solid-phase peptide synthesis (SPPS), a technique dominating discussions in bioconjugation and antibody-drug conjugate (ADC) development. The compound's CAS No. 162504-75-8 is often referenced in patents related to neurological and anti-inflammatory agents, addressing trending health concerns like neurodegenerative diseases and chronic pain management.

From a synthetic perspective, the Boc group in 162504-75-8 offers selective protection for amines, a topic frequently explored in organic chemistry forums and AI-driven retrosynthesis tools. Queries such as "how to remove Boc group" or "piperidine derivatives in drug design" highlight user interest in practical applications. The compound's compatibility with microwave-assisted synthesis and flow chemistry further positions it as a candidate for high-throughput screening and automated synthesis platforms.

In conclusion, 1-[(1,1-Dimethylethoxy)carbonyl]-4-piperidinepropanoic Acid Methyl Ester (CAS No. 162504-75-8) exemplifies the intersection of traditional organic chemistry and cutting-edge pharmaceutical innovation. Its adaptability to emerging technologies and alignment with global health priorities ensure its continued relevance in both academic and industrial settings.